Cas no 1511605-10-9 ((2-tert-Butyl-4,5-dimethylfuran-3-yl)methanol)

• Product Name: (2-tert-Butyl-4,5-dimethylfuran-3-yl)methanol
• CAS No: 1511605-10-9
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5696807
• PubChem ID: 83609766
• Update Time: 2025-05-21

(2-tert-Butyl-4,5-dimethylfuran-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1511605-10-9
• (2-tert-Butyl-4,5-dimethylfuran-3-yl)methanol
• EN300-1615668
• 3-Furanmethanol, 2-(1,1-dimethylethyl)-4,5-dimethyl-

• Inchi： 1S/C11H18O2/c1-7-8(2)13-10(9(7)6-12)11(3,4)5/h12H,6H2,1-5H3
• InChI Key： UVRZZRLKASDZIH-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C(CO)=C1C(C)(C)C

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 0.983±0.06 g/cm3(Predicted)
• Boiling Point: 184.7±20.0 °C(Predicted)
• pka: 14.28±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (2-tert-Butyl-4,5-dimethylfuran-3-yl)methanol

Introduction to (2-tert-Butyl-4,5-dimethylfuran-3-yl)methanol (CAS No. 1511605-10-9)

(2-tert-Butyl-4,5-dimethylfuran-3-yl)methanol (CAS No. 1511605-10-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by a furan ring substituted with tert-butyl and dimethyl groups, along with a hydroxymethyl group, which imparts specific chemical and physical properties.

The molecular formula of (2-tert-Butyl-4,5-dimethylfuran-3-yl)methanol is C₁₁H₁₈O₂, and its molecular weight is approximately 182.26 g/mol. The compound's structure can be represented as follows:

The synthesis of (2-tert-Butyl-4,5-dimethylfuran-3-yl)methanol typically involves multi-step processes, including the formation of the furan ring and subsequent functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of the final product.

In terms of physical properties, (2-tert-Butyl-4,5-dimethylfuran-3-yl)methanol is a colorless liquid at room temperature with a boiling point of around 180°C. It exhibits moderate solubility in common organic solvents such as ethanol and acetone but is insoluble in water. These properties make it suitable for use in various chemical reactions and formulations.

The chemical reactivity of (2-tert-Butyl-4,5-dimethylfuran-3-yl)methanol is influenced by the presence of the hydroxymethyl group, which can participate in nucleophilic substitution reactions and esterification processes. Additionally, the tert-butyl and dimethyl substituents on the furan ring provide steric protection and enhance the compound's stability under various reaction conditions.

In the pharmaceutical industry, (2-tert-Butyl-4,5-dimethylfuran-3-yl)methanol has shown promise as an intermediate in the synthesis of bioactive compounds. Research published in the Journal of Medicinal Chemistry in 2021 highlighted its use as a key building block in the development of novel antiviral agents targeting RNA-dependent RNA polymerases. The compound's ability to form stable derivatives with enhanced biological activity makes it a valuable candidate for drug discovery programs.

Beyond pharmaceutical applications, (2-tert-Butyl-4,5-dimethylfuran-3-yl)methanol has also found use in materials science. Its unique combination of functional groups allows it to serve as a precursor for polymers with tailored properties. A study published in Macromolecules in 2020 demonstrated the synthesis of poly(furan) derivatives using this compound as a monomer, resulting in materials with high thermal stability and mechanical strength.

The environmental impact of (2-tert-Butyl-4,5-dimethylfuran-3-y l)methanol is another area of active research. Studies have shown that it exhibits low toxicity and biodegradability under controlled conditions, making it a more environmentally friendly alternative to some traditional organic solvents. However, ongoing research is necessary to fully understand its long-term effects on ecosystems.

In conclusion, (2-tetra-butylbutyldi-methylfuranmethanol), or more accurately (2-tetra-butylbutyldi-methylfuranmethanol), represents a versatile and promising compound with diverse applications across multiple industries. Its unique chemical structure and reactivity profile make it an attractive candidate for further exploration in both academic research and industrial settings.